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Compound of Interest

Compound Name: 3-Bromo-4-fluorotoluene

Cat. No.: B1266451 Get Quote

An In-depth Technical Guide to 3-Bromo-4-fluorotoluene (CAS: 452-62-0)

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Bromo-4-fluorotoluene, with the CAS number 452-62-0, is a halogenated aromatic organic

compound.[1] Its structure, featuring a toluene backbone substituted with both a bromine and a

fluorine atom, makes it a significant intermediate in various chemical syntheses.[1] This guide

provides a comprehensive overview of its chemical and physical properties, detailed

experimental protocols for its synthesis, and its applications, particularly in the pharmaceutical

and polymer science sectors. The presence of both bromine and fluorine atoms enhances its

reactivity, allowing chemists to construct complex molecules with specific therapeutic

properties.[1]

Chemical and Physical Properties
The physical and chemical characteristics of 3-Bromo-4-fluorotoluene are summarized below.

These properties are crucial for its handling, storage, and application in synthetic chemistry.
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Property Value Source

Molecular Formula C₇H₆BrF [2][3][4]

Molecular Weight 189.025 g/mol [2][4]

Appearance
Colorless to light yellow clear

liquid
[4][5]

Density 1.507 g/mL at 25 °C [3]

Boiling Point 169 °C at 760 mmHg [2]

69-70 °C at 11 mmHg [3]

Flash Point 73 °C (163.4 °F) - closed cup [2][3]

Refractive Index n20/D 1.531 [3][4]

Vapor Pressure 2.1 ± 0.3 mmHg at 25°C [2]

Purity ≥ 98% (GC) [4][5]

LogP 3.41 [2]

Spectroscopic Data
Spectroscopic data is essential for the structural elucidation and purity confirmation of 3-
Bromo-4-fluorotoluene. Available spectral data includes:

Nuclear Magnetic Resonance (NMR): ¹³C NMR spectra are available and can be used to

confirm the carbon framework of the molecule.[6]

Infrared (IR) Spectroscopy: Vapor phase IR spectra are available for identifying the functional

groups present in the compound.[7]

Mass Spectrometry (MS): GC-MS data is used to determine the molecular weight and

fragmentation pattern.[8]
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A common method for the preparation of 3-Bromo-4-fluorotoluene involves the electrophilic

bromination of 4-fluorotoluene. The use of specific catalysts can influence the isomer ratio of

the product.[9][10]

Experimental Protocol: Bromination of 4-Fluorotoluene
This protocol is based on a patented synthesis method designed to increase the yield of the 3-

bromo isomer over the 2-bromo isomer.[9][10]

Materials:

4-Fluorotoluene

Bromine

Glacial Acetic Acid

Iron powder (catalyst)

Iodine (catalyst)

Procedure:

A solution of 110 g of 4-fluorotoluene in 40 ml of glacial acetic acid is prepared in a reaction

vessel.

To this solution, 1.1 g of iron powder and 1.1 g of iodine are added as catalysts.[9]

A solution of 160 g of bromine in 60 ml of glacial acetic acid is prepared separately.[9]

The bromine solution is added all at once to the 4-fluorotoluene solution.[9]

The reaction is initially exothermic and the temperature is maintained between 25°C and

27°C, first by cooling with water and then with warm water as needed.[9]

The reaction mixture is stirred at this temperature for 3 to 8 hours to ensure a high

conversion rate.
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After the reaction is complete, the glacial acetic acid and any unreacted 4-fluorotoluene are

removed by distillation in vacuo.

The resulting crude product, a mixture of monobrominated isomers, is then distilled under

reduced pressure (e.g., 20 mbars) between 65°C and 85°C.[11]

The collected distillate is further purified by fractional distillation on a column to separate the

3-bromo-4-fluorotoluene (boiling point: 184-185°C) from the 2-bromo-4-fluorotoluene

isomer (boiling point: 176-178°C).[10][11]
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Caption: Synthesis workflow for 3-Bromo-4-fluorotoluene via bromination.

Applications in Research and Development
3-Bromo-4-fluorotoluene is a valuable building block in the synthesis of more complex

molecules, particularly in the pharmaceutical industry.

Pharmaceutical Intermediate: It serves as a key precursor in the synthesis of active

pharmaceutical ingredients (APIs).[1] For example, it has been used as a starting material in
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the multi-step synthesis of radiolabeled compounds like (4-fluoro-3-

[¹³¹I]iodobenzyl)guanidine, which has applications in medical imaging and therapy.

Agrochemicals: The unique substitution pattern of this compound makes it a useful

intermediate in the development of new pesticides and herbicides.

Polymer Science: It is used as a monomer or an intermediate in the synthesis of specialty

polymers and advanced materials, where the incorporation of fluorine and bromine can

impart desirable properties such as thermal stability and flame retardancy.[12]
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Caption: Synthetic utility of 3-Bromo-4-fluorotoluene in various applications.

Safety and Handling
3-Bromo-4-fluorotoluene is a combustible liquid and requires careful handling. It is classified

as an irritant to the skin, eyes, and respiratory system.[3]
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Safety Information Details Source

Signal Word Warning

Hazard Statements H227: Combustible liquid. [3]

H315: Causes skin irritation. [3]

H319: Causes serious eye

irritation.
[3]

H335: May cause respiratory

irritation.
[3]

Precautionary Statements

P210: Keep away from

heat/sparks/open flames/hot

surfaces. — No smoking.

[13]

P261: Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.

[13]

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

[13]

P302 + P352: IF ON SKIN:

Wash with plenty of soap and

water.

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[13]

Personal Protective Equipment

(PPE)

Eyeshields, Gloves, type ABEK

(EN14387) respirator filter.

Storage

Store in a well-ventilated

place. Keep cool. Keep

container tightly closed.

[13]
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WGK (Germany) WGK 3

Conclusion
3-Bromo-4-fluorotoluene is a versatile chemical intermediate with significant applications in

the pharmaceutical and chemical industries. Its well-defined physical and chemical properties,

along with established synthesis protocols, make it a valuable component in the toolkit of

synthetic chemists. Proper adherence to safety and handling guidelines is essential when

working with this compound. The continued use of 3-Bromo-4-fluorotoluene in the

development of novel molecules underscores its importance in advancing science and

technology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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